Cas no 66130-41-4 (1-methyl-1H-indene-2-carboxylic acid)

• Product Name: 1-methyl-1H-indene-2-carboxylic acid
• CAS No: 66130-41-4
• Molecular Formula: C₁₁H₁₀O₂
• Molecular Weight: 174.1959
• MDL: MFCD00021226
• CID: 963329
• PubChem ID: 12398744

1-methyl-1H-indene-2-carboxylic acid Properties

Names and Identifiers

• LogP
• 1-methyl-1H-indene-2-carboxylic acid
• 3-METHYL-INDENE-2-CARBOXYLIC ACID
• 3-METHYLINDENE-2-CARBOXYLIC ACID
• EN300-214372
• 66130-41-4
• DTXSID90496357
• 1-methyl-2-carboxyindene
• AKOS015964542
• 1-methyl-1H-indene-2-carboxylicacid
• SCHEMBL3312303
• CS-0239521
• 1H-Indene-2-carboxylic acid, 1-methyl-
• FCYXPVYPQBAIJT-UHFFFAOYSA-N

• MDL： MFCD00021226
• InChIKey： RONBYWGSEXDEKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O2/c1-7-9-5-3-2-4-8(9)6-10(7)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• SMILES： CC1=C(Cc2c1cccc2)C(=O)O

Computed Properties

• Exact Mass: 174.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.068079557g/mol
• Heavy Atom Count: 13
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Boiling Point: 306.9±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 141.9±16.7 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes